molecular formula C27H29NO6 B270907 2-{4-[(4-Methylbenzoyl)oxy]phenyl}-2-oxoethyl 1-cyclohexyl-5-oxo-3-pyrrolidinecarboxylate

2-{4-[(4-Methylbenzoyl)oxy]phenyl}-2-oxoethyl 1-cyclohexyl-5-oxo-3-pyrrolidinecarboxylate

Cat. No. B270907
M. Wt: 463.5 g/mol
InChI Key: YWOOIKVUZQCTPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{4-[(4-Methylbenzoyl)oxy]phenyl}-2-oxoethyl 1-cyclohexyl-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-{4-[(4-Methylbenzoyl)oxy]phenyl}-2-oxoethyl 1-cyclohexyl-5-oxo-3-pyrrolidinecarboxylate is not fully understood. It is believed to work by inhibiting the activity of enzymes involved in the inflammatory response and by modulating the activity of neurotransmitters in the brain.
Biochemical and Physiological Effects
Studies have shown that 2-{4-[(4-Methylbenzoyl)oxy]phenyl}-2-oxoethyl 1-cyclohexyl-5-oxo-3-pyrrolidinecarboxylate has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. It also has analgesic effects by reducing pain sensitivity. In addition, it has been shown to have anticonvulsant effects by reducing the activity of neurons in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{4-[(4-Methylbenzoyl)oxy]phenyl}-2-oxoethyl 1-cyclohexyl-5-oxo-3-pyrrolidinecarboxylate in lab experiments is its potential to target specific enzymes and neurotransmitters. However, its complex synthesis process and limited availability can be a limitation for researchers.

Future Directions

Future research on 2-{4-[(4-Methylbenzoyl)oxy]phenyl}-2-oxoethyl 1-cyclohexyl-5-oxo-3-pyrrolidinecarboxylate can focus on its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It can also be studied for its potential use in the treatment of chronic pain and epilepsy. Further research can also explore the optimization of the synthesis process to increase the availability of this compound for research purposes.
Conclusion
In conclusion, 2-{4-[(4-Methylbenzoyl)oxy]phenyl}-2-oxoethyl 1-cyclohexyl-5-oxo-3-pyrrolidinecarboxylate is a promising compound in medicinal chemistry research. Its anti-inflammatory, analgesic, and anticonvulsant properties make it a potential candidate for the treatment of various diseases. Further research can explore its potential applications and optimize its synthesis process for wider availability.

Synthesis Methods

The synthesis of 2-{4-[(4-Methylbenzoyl)oxy]phenyl}-2-oxoethyl 1-cyclohexyl-5-oxo-3-pyrrolidinecarboxylate involves the reaction of 4-methylbenzoic acid with 4-hydroxyphenylacetic acid to form an ester intermediate. This intermediate is then reacted with cyclohexylamine and pyrrolidine-3-carboxylic acid to form the final product. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

2-{4-[(4-Methylbenzoyl)oxy]phenyl}-2-oxoethyl 1-cyclohexyl-5-oxo-3-pyrrolidinecarboxylate has been studied for its potential applications in medicinal chemistry. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

properties

Product Name

2-{4-[(4-Methylbenzoyl)oxy]phenyl}-2-oxoethyl 1-cyclohexyl-5-oxo-3-pyrrolidinecarboxylate

Molecular Formula

C27H29NO6

Molecular Weight

463.5 g/mol

IUPAC Name

[2-[4-(4-methylbenzoyl)oxyphenyl]-2-oxoethyl] 1-cyclohexyl-5-oxopyrrolidine-3-carboxylate

InChI

InChI=1S/C27H29NO6/c1-18-7-9-20(10-8-18)27(32)34-23-13-11-19(12-14-23)24(29)17-33-26(31)21-15-25(30)28(16-21)22-5-3-2-4-6-22/h7-14,21-22H,2-6,15-17H2,1H3

InChI Key

YWOOIKVUZQCTPU-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)COC(=O)C3CC(=O)N(C3)C4CCCCC4

Canonical SMILES

CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)COC(=O)C3CC(=O)N(C3)C4CCCCC4

Origin of Product

United States

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